Cas no 2034445-75-3 (N-(4-(N-acetylsulfamoyl)phenyl)-2-(2-methoxyethoxy)isonicotinamide)

• Product Name: N-(4-(N-acetylsulfamoyl)phenyl)-2-(2-methoxyethoxy)isonicotinamide
• CAS No: 2034445-75-3
• MF: C₁₇H₁₉N₃O₆S
• MW: 393.414263010025
• CID: 5958046
• PubChem ID: 119100106
• Update Time: 2025-10-29

N-(4-(N-acetylsulfamoyl)phenyl)-2-(2-methoxyethoxy)isonicotinamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(acetylsulfamoyl)phenyl]-2-(2-methoxyethoxy)pyridine-4-carboxamide
• N-[4-(acetamidosulfonyl)phenyl]-2-(2-methoxyethoxy)pyridine-4-carboxamide
• N-(4-(N-acetylsulfamoyl)phenyl)-2-(2-methoxyethoxy)isonicotinamide
• 2034445-75-3
• F6475-2708
• AKOS026689641

• Inchi： 1S/C17H19N3O6S/c1-12(21)20-27(23,24)15-5-3-14(4-6-15)19-17(22)13-7-8-18-16(11-13)26-10-9-25-2/h3-8,11H,9-10H2,1-2H3,(H,19,22)(H,20,21)
• InChI Key： IOTHPSILLPLZGR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C1C=CN=C(C=1)OCCOC)=O)(NC(C)=O)(=O)=O

Computed Properties

• Exact Mass: 393.09945651g/mol
• Monoisotopic Mass: 393.09945651g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 132Ų

Additional information on N-(4-(N-acetylsulfamoyl)phenyl)-2-(2-methoxyethoxy)isonicotinamide

N-(4-(N-Acetylsulfamoyl)phenyl)-2-(2-methoxyethoxy)isonicotinamide: A Comprehensive Overview

N-(4-(N-Acetylsulfamoyl)phenyl)-2-(2-methoxyethoxy)isonicotinamide, also known by its CAS number 2034445-75-3, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its intricate molecular structure, which includes an isonicotinamide backbone, a sulfamoyl group, and a methoxyethoxy substituent. The combination of these functional groups makes it a versatile molecule with unique properties.

Recent studies have highlighted the importance of sulfamoyl groups in drug design, particularly in the development of anti-inflammatory and anti-cancer agents. The presence of the sulfamoyl group in this compound suggests potential applications in these therapeutic areas. Additionally, the isonicotinamide moiety is known for its ability to act as a bioisostere, which can enhance the pharmacokinetic properties of the molecule.

The methoxyethoxy substituent adds another layer of complexity to this compound. This group is often used to improve solubility and bioavailability, making it an attractive feature for drug delivery systems. Recent advancements in nanotechnology have enabled researchers to incorporate such substituents into drug formulations, leading to improved therapeutic outcomes.

From a synthetic perspective, the construction of this compound involves a series of multi-step reactions. The synthesis begins with the preparation of the sulfamoyl derivative, followed by coupling reactions to introduce the isonicotinamide and methoxyethoxy groups. The use of modern catalytic methods has significantly streamlined these processes, making large-scale production more feasible.

In terms of applications, this compound has shown promise in several areas. For instance, its ability to modulate enzyme activity makes it a candidate for enzyme inhibitors. Recent research has focused on its potential as an inhibitor of histone deacetylases (HDACs), which are key targets in cancer therapy. Furthermore, its role as a ligand in metalloorganic frameworks (MOFs) has been explored, highlighting its potential in materials science.

The structural versatility of N-(4-(N-Acetylsulfamoyl)phenyl)-2-(2-methoxyethoxy)isonicotinamide also lends itself to applications in sensor technology. The sulfamoyl group can act as a recognition element for specific analytes, while the methoxyethoxy group enhances sensitivity and selectivity. These properties make it a valuable component in the development of chemical sensors for environmental monitoring.

From an environmental standpoint, the biodegradability and toxicity profile of this compound are critical considerations. Initial studies suggest that it exhibits moderate biodegradability under aerobic conditions, which aligns with current sustainability trends in chemical manufacturing. However, further research is needed to fully understand its environmental impact and optimize its eco-friendly properties.

In conclusion, N-(4-(N-Acetylsulfamoyl)phenyl)-2-(2-methoxyethoxy)isonicotinamide represents a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure and functional groups make it a valuable asset in drug discovery, materials science, and sensor technology. As research continues to uncover new insights into its properties and applications, this compound is poised to play a significant role in advancing these fields.